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Compound of Interest

Compound Name: GT-055

Cat. No.: B14913460 Get Quote

Researchers, scientists, and drug development professionals must prioritize safety and

compliance in the disposal of all laboratory chemicals. This document provides essential

guidance on the proper disposal procedures for GT-055, a novel serine-type β-lactamase

inhibitor.

Due to the proprietary nature of GT-055, a specific Safety Data Sheet (SDS) with detailed

disposal instructions is not publicly available. In the absence of an official SDS, researchers

must handle and dispose of this compound by adhering to established best practices for

managing chemical waste of unknown or potentially hazardous nature. The following

procedures are based on general laboratory safety protocols and should be implemented in

consultation with your institution's Environmental Health and Safety (EHS) department.

Immediate Safety and Logistical Information
All personnel handling GT-055 should be thoroughly trained on general laboratory chemical

safety. Standard personal protective equipment (PPE), including safety goggles, lab coats, and

chemical-resistant gloves, must be worn at all times. All handling of the compound should occur

within a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Plan
Consult Institutional EHS: Before beginning any disposal process, contact your institution's

EHS department. They will provide specific guidance based on local, state, and federal

regulations and have the expertise to classify and manage waste of unknown hazard.
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Waste Segregation: Do not mix GT-055 waste with other chemical waste streams unless

explicitly approved by EHS. Keep it in a dedicated, clearly labeled, and sealed waste

container. The container must be in good condition and compatible with the chemical.

Labeling: The waste container must be labeled with the full chemical name ("GT-055" and its

alternative designation "LCB18-055"), the quantity of waste, and the date of accumulation.

The label should also clearly indicate "Hazardous Waste" and include any known hazard

information, even if limited.

Storage: Store the sealed waste container in a designated satellite accumulation area that is

secure, well-ventilated, and away from incompatible materials.

Waste Pickup: Arrange for the collection of the hazardous waste through your institution's

established waste disposal program. Do not attempt to dispose of GT-055 down the drain or

in regular trash.

Quantitative Data Summary
Without a specific Safety Data Sheet, no quantitative data regarding disposal parameters (e.g.,

concentration limits for sewer disposal, toxicity thresholds) can be provided. All quantitative

data related to the compound's synthesis and use in experiments should be recorded and

made available to EHS for proper waste characterization.

Data Point Value Source

Toxicity Data (LD50/LC50) Not Publicly Available -

Ecotoxicity Data Not Publicly Available -

pH of Waste Solution To be measured Laboratory Procedure

Concentration in Waste To be recorded Laboratory Procedure

Experimental Protocols
Detailed experimental protocols for the safe handling and use of GT-055 should be developed

and documented in your laboratory's standard operating procedures (SOPs). These SOPs

should include sections on spill response and emergency procedures. In the event of a spill,
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evacuate the area, notify your supervisor and EHS, and follow the established spill cleanup

protocol for potent compounds.

Logical Workflow for Chemical Disposal
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like GT-055.
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Caption: General workflow for the disposal of laboratory chemical waste.

Disclaimer: This information is intended as a general guide. Always prioritize the specific

disposal procedures and requirements of your institution and consult with your EHS

department for authoritative guidance on the disposal of GT-055.

To cite this document: BenchChem. [Proper Disposal of GT-055: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14913460#gt-055-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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